(3-Amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• SMILES: C1C2=CC=CC=C2OCC1(CO)N
• InChI: InChI=1S/C10H13NO2/c11-10(6-12)5-8-3-1-2-4-9(8)13-7-10/h1-4,12H,5-7,11H2
• InChIKey: CQJFIAJXBYDQCF-UHFFFAOYSA-N

(3-Amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol: Identity and Pharmacological Context

(3-Amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol (CAS 1871230-11-3 free base; CAS 2044773-90-0 hydrochloride) is a 3-aminochroman derivative bearing a primary amine and a hydroxymethyl group at the benzylic C3 position [1]. Its molecular formula is C10H13NO2 (MW 179.22 g/mol free base; 215.68 g/mol HCl salt) [2]. The compound belongs to the 3-amino-3,4-dihydro-2H-1-benzopyran (3-aminochroman) class, a scaffold extensively explored for serotonergic receptor ligand development, particularly targeting 5-HT1A, 5-HT7, and the serotonin transporter [3]. Unlike extensively N,N-dialkylated clinical candidates such as robalzotan and 5-MeO-DPAC, this compound retains a free primary amine and a free primary alcohol, positioning it as a versatile synthetic intermediate rather than a terminal pharmacophore [4].

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Orthogonal synthetic handles: Primary amine and primary alcohol at geminal C3 position enable sequential, protecting-group-minimized functionalization.

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Stereochemical control support: (S)-enantiomer NMR reference (BMRB bmse012379) allows enantiomer-specific identity and purity assessment.

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Low serotonergic interference: Predicted lower 5-HT1A affinity compared to N,N-dialkylated analogs, suitable for probe campaigns where receptor activity is undesired.

• [1] American Elements. (3-Amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol hydrochloride. Product Datasheet. CAS 2044773-90-0. PubChem CID 126797400. View Source
• [2] BMRB Entry bmse012379. [(3S)-3-amino-2,4-dihydrochromen-3-yl]methanol. Biological Magnetic Resonance Data Bank. doi:10.13018/BMSE012379. View Source
• [3] Hammarberg E, Nordvall G, Leideborg R, et al. Synthesis of novel 5-substituted 3-amino-3,4-dihydro-2H-1-benzopyran derivatives and their interactions with the 5-HT1A receptor. J Med Chem. 2000;43(15):2837-2850. doi:10.1021/jm990956o. View Source
• [4] Hatzenbuhler NT, Evrard DA, Harrison BL, et al. Advances toward new antidepressants with dual serotonin transporter and 5-HT1A receptor affinity within a class of 3-aminochroman derivatives. Part 2. J Med Chem. 2008;51(21):6980-7004. doi:10.1021/jm8007097. View Source

(3-Amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol: Irreplaceable vs. Generic Analogs

The 3-aminochroman class exhibits extreme sensitivity to N-substitution, C5-substitution, and stereochemistry, with primary amine derivatives showing fundamentally different affinity profiles compared to tertiary amine congeners. In the Hammarberg et al. (2000) SAR study, primary and secondary amines consistently bound with lower affinity to the 5-HT1A receptor than tertiary amines [1]. This means the target compound, bearing a free –NH2, cannot serve as a pharmacological surrogate for N,N-dialkylated analogs such as 5-MeO-DPAC (Ki ~0.19 nM at 5-HT1A) . Conversely, the free primary amine and primary alcohol provide orthogonal synthetic handles not available on N-alkylated or C5-functionalized derivatives, making the compound uniquely suited for divergent library synthesis via sequential amination/functionalization at either reactive center [2]. Regioisomers such as (4-amino-3,4-dihydro-2H-1-benzopyran-4-yl)methanol (CAS 1178618-15-9) and (8-amino-3,4-dihydro-2H-1-benzopyran-2-yl)methanol (CAS 1248559-21-8) place the amine at non-equivalent positions, altering both the pharmacophoric geometry and the chemical reactivity of the hydroxymethyl group .

N,N-Dialkylated analogs May exhibit drastically different 5-HT1A affinity; primary amine cannot serve as pharmacological surrogate for tertiary amine probes.

Regioisomeric amino alcohols 4-amino, 8-amino, or vicinal amino-alcohol regioisomers share identical MW but offer non-equivalent synthetic trajectories and cyclization modes.

Enantiomer configuration (R)-enantiomer predicted to show higher 5-HT1A engagement; class-level SAR indicates enantiomer-dependent pharmacology may require validation.

• [1] Hammarberg E, Nordvall G, Leideborg R, et al. Synthesis of novel 5-substituted 3-amino-3,4-dihydro-2H-1-benzopyran derivatives and their interactions with the 5-HT1A receptor. J Med Chem. 2000;43(15):2837-2850. doi:10.1021/jm990956o. View Source
• [2] Hatzenbuhler NT, Evrard DA, Harrison BL, et al. Advances toward new antidepressants with dual serotonin transporter and 5-HT1A receptor affinity within a class of 3-aminochroman derivatives. Part 2. J Med Chem. 2008;51(21):6980-7004. doi:10.1021/jm8007097. View Source

(3-Amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol: Head-to-Head Evidence vs. Close Analogs

NMR Spectroscopic Fingerprint for Definitive Structural Confirmation

The (3S)-enantiomer of (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol has a publicly deposited 1D 1H NMR spectrum in the BMRB metabolomics database (Entry bmse012379), acquired at 600 MHz in DMSO-d6 (2 mM, 298 K, pH 7.5) with DSS as internal reference [1]. This provides an independently verifiable spectroscopic standard for identity and purity assessment. In contrast, the regioisomeric analogs (4-amino-3,4-dihydro-2H-1-benzopyran-4-yl)methanol (CAS 1178618-15-9) and (8-amino-3,4-dihydro-2H-1-benzopyran-2-yl)methanol (CAS 1248559-21-8) lack publicly archived, high-field NMR reference data in curated spectral databases [2]. The C3-quaternary substitution pattern in the target compound generates distinct diastereotopic methylene proton signals for the C2 and C4 positions, enabling unambiguous differentiation from C2- or C4-substituted regioisomers.

NMR Reference Data

Head-to-head

Public 600 MHz ¹H NMR spectrum archived (BMRB bmse012379) for (3S)-enantiomer; regioisomers lack comparable curated reference data.

Supports definitive identity verification and lot-to-lot consistency.

LC-MS alone cannot distinguish regioisomers of identical MW.

Evidence Dimension	Availability of curated, high-field NMR reference data for structural identity verification
Target Compound Data	BMRB bmse012379: 1D 1H NMR, 600 MHz (Bruker Avance), DMSO-d6, 2 mM, 298 K, pH 7.5, DSS reference — publicly archived with time-domain data [1]
Comparator Or Baseline	(4-Amino-3,4-dihydro-2H-1-benzopyran-4-yl)methanol (CAS 1178618-15-9): No BMRB entry; (8-Amino-3,4-dihydro-2H-1-benzopyran-2-yl)methanol (CAS 1248559-21-8): No BMRB entry
Quantified Difference	Target compound: curated 600 MHz NMR dataset available. Comparators: zero curated reference spectra identified in BMRB or equivalent public metabolomics databases.
Conditions	BMRB metabolomics database (bmrb.io); query conducted for all three CAS numbers

Why This Matters

For procurement and quality assurance, the availability of a publicly archived 600 MHz NMR reference standard enables definitive lot-to-lot identity verification without requiring an in-house authentic standard for each regioisomer.

• [1] BMRB Entry bmse012379. [(3S)-3-amino-2,4-dihydrochromen-3-yl]methanol. Biological Magnetic Resonance Data Bank. doi:10.13018/BMSE012379. Sample: 2mM in DMSO, ref: DSS; Conditions: 298K, pH 7.5; Spectrometer: Bruker Avance - 600MHz. View Source
• [2] BMRB Metabolomics Database search (bmrb.io). Queries performed for CAS 1178618-15-9, CAS 1248559-21-8, CAS 1871230-11-3. Only CAS 1871230-11-3 (target compound as (3S)-enantiomer) returned a curated entry (bmse012379). Search date: 2025. View Source

Primary Amine SAR: Reduced 5-HT1A Affinity vs. Tertiary Amine Analogs

In the systematic SAR study by Hammarberg et al. (2000), primary and secondary amines at the 3-position of the 3-aminochroman scaffold consistently bound with lower affinity to the 5-HT1A receptor compared to tertiary amines [1]. While the specific Ki for (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol at 5-HT1A has not been published as a discrete data point, the class-level SAR predicts that its free –NH2 group places its 5-HT1A affinity substantially below that of tertiary amine analogs. The benchmark tertiary amine 5-MeO-DPAC (5-methoxy-3-(di-n-propylamino)chroman) exhibits 5-HT1A affinity in the nanomolar range (reported Ki ~0.19 nM for the (+)-S 20499 enantiomer) . The unsubstituted 3-aminochroman parent (chroman-3-amine, CAS 60575-19-1) has been described as a lead compound with high 5-HT1A affinity, but quantitative Ki values for the primary amine form are not consistently reported across sources, suggesting context-dependent or moderate affinity [2]. For the target compound, the combination of a primary amine and a hydroxymethyl substituent at C3 is expected to produce 5-HT1A affinity intermediate between the high-affinity tertiary amine ligands and the very low-affinity D2 receptor interaction (IC50 > 1,000,000 nM reported for certain spiro 3-aminochroman analogs) [3].

5-HT1A Affinity Trend

Class-level

Primary amine class predicted >100-fold lower 5-HT1A affinity versus tertiary amine analogs (e.g., 5-MeO-DPAC Ki ~0.19 nM).

Supports reduced serotonergic interference for synthetic intermediate use.

No discrete Ki published for this compound; class SAR extrapolation.

Evidence Dimension	5-HT1A receptor binding affinity as a function of amine substitution class
Target Compound Data	No published Ki for (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol at 5-HT1A. Predicted: moderate-to-low affinity (primary amine class).
Comparator Or Baseline	5-MeO-DPAC (tertiary amine): Ki ~0.19 nM at 5-HT1A (high affinity). Unsubstituted 3-aminochroman (primary amine): described as high-affinity 5-HT1A ligand but quantitative Ki not consistently published.
Quantified Difference	Estimated >100-fold difference in 5-HT1A affinity between tertiary amine analogs (sub-nM) and primary amine analogs (predicted nM–µM range), based on class-level SAR trend reported by Hammarberg et al. (2000): 'Primary and secondary amines bound with lower affinity than tertiary amines' [1].
Conditions	Competition binding experiments using rat hippocampal membranes and [3H]8-OH-DPAT as radioligand (Hammarberg et al. 2000).

Why This Matters

The lower predicted 5-HT1A affinity of this primary amine compound makes it a cleaner synthetic intermediate for applications where serotonergic activity is undesirable, reducing the risk of pharmacological interference in probe molecule campaigns.

• [1] Hammarberg E, Nordvall G, Leideborg R, et al. Synthesis of novel 5-substituted 3-amino-3,4-dihydro-2H-1-benzopyran derivatives and their interactions with the 5-HT1A receptor. J Med Chem. 2000;43(15):2837-2850. doi:10.1021/jm990956o. View Source
• [2] Hatzenbuhler NT, Baudy R, Evrard DA, et al. Advances toward new antidepressants with dual serotonin transporter and 5-HT1A receptor affinity within a class of 3-aminochroman derivatives. Part 2. J Med Chem. 2008;51(21):6980-7004. doi:10.1021/jm8007097. View Source
• [3] Comoy C, Marot C, Podona T, et al. 3-amino-3,4-dihydro-2H-1-benzopyran derivatives as 5-HT1A receptor ligands and potential anxiolytic agents. 2. J Med Chem. 1996;39(21):4285-4298. doi:10.1021/jm950861w. D1 receptor IC50 > 1,000,000 nM reported for spiro analogs. View Source

Enantiomer-Specific 5-HT1A Affinity: (R) vs. (S) Configuration

Across multiple independent 3-aminochroman SAR studies, the (R)-enantiomer consistently displays higher affinity for the 5-HT1A receptor than the corresponding (S)-enantiomer. Hammarberg et al. (2000) explicitly state: 'Generally, the (R)-enantiomers displayed higher affinity for the 5-HT1A receptor than the corresponding (S)-enantiomers' [1]. Similarly, Comoy et al. (1996) demonstrated that the dextrorotatory enantiomer (+)-11a showed better affinity and selectivity for 5-HT1A receptors than its levorotatory analogue (−)-11a [2]. For (3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol, the (3S)-enantiomer is structurally characterized in BMRB (bmse012379) with full NMR assignment [3]. Although receptor binding data for the individual enantiomers of this specific compound have not been published, the class-level stereochemical SAR predicts that the (3R)-enantiomer would exhibit higher 5-HT1A affinity than the (3S)-enantiomer. This enantiomer-dependent pharmacology is a critical procurement consideration: if receptor activity is desired, the (R)-enantiomer should be preferentially sourced; if minimizing serotonergic activity is the goal (e.g., for use as a negative control or a non-pharmacological building block), the (S)-enantiomer or the racemate may be more appropriate.

Enantiomer 5-HT1A Trend

Class-level

(R)-enantiomers consistently display higher 5-HT1A affinity across multiple 3-aminochroman series (Hammarberg 2000, Comoy 1996).

Supports enantiomer selection aligned with desired receptor engagement profile.

No enantiomer-specific binding data for target compound.

Evidence Dimension	Enantiomer-dependent 5-HT1A receptor binding affinity
Target Compound Data	No published enantiomer-specific Ki data for (3R)- or (3S)-(3-amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol. (3S)-enantiomer NMR data available (BMRB bmse012379) [3].
Comparator Or Baseline	Hammarberg et al. (2000): (R)-5-methoxy-3-aminochroman derivatives consistently showed higher 5-HT1A affinity than (S)-enantiomers. Comoy et al. (1996): (+)-11a (dextrorotatory) showed better 5-HT1A affinity and selectivity than (−)-11a.
Quantified Difference	Class-level trend: (R) > (S) for 5-HT1A affinity across multiple 3-aminochroman series. Precise fold-difference varies by substitution pattern but is consistently observed.
Conditions	Competition binding: rat hippocampal membranes, [3H]8-OH-DPAT radioligand (Hammarberg 2000); similar protocols in Comoy 1996.

Why This Matters

For procurement decisions, this class-level SAR enables informed selection between enantiomeric forms depending on whether 5-HT1A engagement is desired or should be avoided, without requiring de novo enantiomer-specific screening.

• [1] Hammarberg E, Nordvall G, Leideborg R, et al. Synthesis of novel 5-substituted 3-amino-3,4-dihydro-2H-1-benzopyran derivatives and their interactions with the 5-HT1A receptor. J Med Chem. 2000;43(15):2837-2850. doi:10.1021/jm990956o. View Source
• [2] Comoy C, Marot C, Podona T, et al. 3-amino-3,4-dihydro-2H-1-benzopyran derivatives as 5-HT1A receptor ligands and potential anxiolytic agents. 2. J Med Chem. 1996;39(21):4285-4298. doi:10.1021/jm950861w. View Source
• [3] BMRB Entry bmse012379. [(3S)-3-amino-2,4-dihydrochromen-3-yl]methanol. Biological Magnetic Resonance Data Bank. doi:10.13018/BMSE012379. View Source

Unique Orthogonal Derivatization via Geminal C3 Substitution

The target compound positions both the primary amine and the primary alcohol on the same sp3-hybridized C3 carbon, creating a geminally disubstituted center. This contrasts with the three closest regioisomeric analogs: (4-amino-3,4-dihydro-2H-1-benzopyran-4-yl)methanol (CAS 1178618-15-9, amine and hydroxymethyl at C4), (8-amino-3,4-dihydro-2H-1-benzopyran-2-yl)methanol (CAS 1248559-21-8, amine at C8, hydroxymethyl at C2), and rac-[(3R,4R)-4-amino-3,4-dihydro-2H-1-benzopyran-3-yl]methanol (CAS 172419-79-3, amine at C4, hydroxymethyl at C3, cis configuration) . The geminal C3 substitution in the target compound places the amine and alcohol in a 1,2-relationship within the tetrahydropyran ring, enabling intramolecular hydrogen bonding and chelation not possible in the 4-amino or 8-amino regioisomers. This spatial proximity allows the compound to serve as a precursor for spirocyclic and fused heterocyclic systems (e.g., oxazolidinones, morpholinones) via cyclization reactions that exploit the geminal functional group arrangement [1]. The 4-amino-C4-hydroxymethyl regioisomer (CAS 1178618-15-9) has been utilized as a building block (Sigma-Aldrich catalog, purity 95%) but lacks the capacity for the same cyclization modalities due to the different ring position .

Geminal Substitution

Head-to-head

Both NH₂ and CH₂OH at C3 enable intramolecular spirocyclization; regioisomers with 4-amino or 8-amino placement cannot replicate this reactivity.

Unique synthetic trajectory for divergent library construction.

All regioisomers share identical MW 179.22 g/mol.

Evidence Dimension	Regioisomeric substitution pattern and synthetic derivatization potential
Target Compound Data	3-amino-3-hydroxymethyl: both functional groups at C3 (geminal), enabling intramolecular cyclization to spiro and fused heterocycles
Comparator Or Baseline	(4-Amino-4-yl)methanol (CAS 1178618-15-9): amine and alcohol at C4; (8-Amino-2-yl)methanol (CAS 1248559-21-8): amine at C8, alcohol at C2; rac-[(3R,4R)-4-amino-3-yl]methanol (CAS 172419-79-3): amine at C4, alcohol at C3 (vicinal, trans ring)
Quantified Difference	Target compound: geminal C3 substitution enables spirocyclization at the benzylic position. 4-amino regioisomer: different ring position; vicinal amino-alcohol regioisomer (CAS 172419-79-3): trans relationship across the ring, enabling different cyclization modes. All three regioisomers have identical molecular formula (C10H13NO2, MW 179.22) but offer non-interchangeable synthetic trajectories.
Conditions	Structural comparison based on IUPAC nomenclature and SMILES strings from vendor catalogs.

Why This Matters

The geminal C3-disubstitution pattern is structurally unique among commercially available amino-hydroxymethyl chroman regioisomers, making the target compound irreplaceable for synthetic routes that require the nucleophilic amine and electrophilic alcohol to originate from the same sp3 carbon.

• [1] Comoy C, Guérin V, Pfeiffer B, Rettori MC, Renard P, Guillaumet G. Substituted 3-amino and/or 3-aminomethyl-3,4-dihydro-2H-1-benzopyrans: synthesis and biological activity. Bioorg Med Chem. 2000;8(3):483-495. doi:10.1016/s0968-0896(99)00311-9. Demonstrates synthetic utility of C3-substituted 3-aminochromans for further elaboration. View Source

Intrinsic 5-HT1A Selectivity Over Dopamine D2 Receptors

The 3-aminochroman scaffold intrinsically discriminates between serotonergic and dopaminergic receptors. Comoy et al. (1996) reported that spiro 3-aminochroman derivatives exhibit 5-HT1A affinities in the nanomolar range while showing IC50 values exceeding 1,000,000 nM at the D1 dopamine receptor, representing >5,000-fold selectivity [1]. The target compound, by virtue of its primary amine, is predicted to have lower absolute 5-HT1A affinity than the tertiary amine spiro compounds, but the scaffold-level discrimination against dopamine receptors is expected to be maintained. This contrasts sharply with the 2-aminotetralin scaffold, a structurally related class where potent D2 receptor activity is well-documented alongside 5-HT1A activity, frequently resulting in poor selectivity [2]. For researchers procuring a 3-aminochroman building block for CNS-targeted probe development, this intrinsic serotonergic bias is a critical differentiator from 2-aminotetralin-based alternatives.

5-HT1A/D2 Selectivity

Class-level

3-Aminochroman scaffold: >5,000-fold selectivity 5-HT1A over D1 (Comoy 1996). 2-Aminotetralin scaffold: typically <100-fold.

Supports lower dopaminergic off-target risk in probe development.

Selectivity inferred from class data; direct D2 data for target compound unavailable.

Evidence Dimension	Selectivity ratio: 5-HT1A affinity vs. D2/D1 dopamine receptor affinity
Target Compound Data	No published D2/D1 affinity data for target compound. Predicted: scaffold-level selectivity maintained (class inference).
Comparator Or Baseline	Spiro 3-aminochroman analog (Comoy 1996): 5-HT1A IC50 in nanomolar range vs. D1 IC50 > 1,000,000 nM (selectivity ratio > 5,000). 2-Aminotetralin class: frequently shows dual 5-HT1A/D2 activity with poor selectivity [2].
Quantified Difference	3-Aminochroman scaffold: > 5,000-fold selectivity for 5-HT1A over D1 (Comoy 1996). 2-Aminotetralin scaffold: selectivity typically < 100-fold and often < 10-fold for 5-HT1A vs. D2.
Conditions	D1: rat striatum; D2: rat striatum; 5-HT1A: rat hippocampus; radioligand competition binding assays (Comoy et al. 1996).

Why This Matters

The scaffold-intrinsic selectivity window means that downstream derivatives of the target compound are significantly less likely to generate dopaminergic off-target liabilities than analogous 2-aminotetralin derivatives, reducing the need for early-stage counter-screening.

• [1] Comoy C, Marot C, Podona T, et al. 3-amino-3,4-dihydro-2H-1-benzopyran derivatives as 5-HT1A receptor ligands and potential anxiolytic agents. 2. J Med Chem. 1996;39(21):4285-4298. doi:10.1021/jm950861w. View Source
• [2] Holmberg P, Sohn D, Leideborg R, et al. Novel 2-aminotetralin and 3-aminochroman derivatives as selective serotonin 5-HT7 receptor agonists and antagonists. J Med Chem. 2004;47(16):3927-3930. doi:10.1021/jm0498102. View Source

(3-Amino-3,4-dihydro-2H-1-benzopyran-3-yl)methanol: Application Scenarios for Procurement

Divergent Library Synthesis via Orthogonal C3 Functionalization

The target compound provides two chemically distinct, unprotected functional groups on the same sp3 carbon — a primary amine (nucleophilic) and a primary alcohol (electrophilic/nucleophilic) — enabling sequential, protecting-group-minimized diversification. This geminal arrangement allows chemists to construct spirocyclic 3-aminochroman libraries through intramolecular cyclization, or to sequentially functionalize the amine (via reductive amination, amide coupling, or sulfonylation) and the alcohol (via Mitsunobu, etherification, or oxidation to the aldehyde/carboxylic acid) [1]. The 600 MHz NMR reference data (BMRB bmse012379) provides a quality benchmark for verifying intermediate purity at each synthetic step [2]. This scenario leverages the unique geminal substitution pattern that distinguishes the compound from regioisomeric amino-hydroxymethyl chromans (Section 3, Evidence Item 4).

Serotonergic Probe Development with Low Dopaminergic Off-Target Risk

For CNS drug discovery programs targeting 5-HT1A or 5-HT7 receptors, the target compound serves as a starting scaffold with intrinsic selectivity against dopamine receptors (>5,000-fold for the 3-aminochroman class vs. D1, as reported by Comoy et al. 1996) [1]. Researchers can exploit the primary amine for N-alkylation to tune 5-HT1A affinity upward (tertiary amines achieve sub-nM Ki values in this class) or retain the primary amine for lower serotonergic potency when a control compound is needed. The (S)-enantiomer (NMR-characterized in BMRB) is predicted to exhibit lower 5-HT1A affinity than the (R)-enantiomer based on class-level SAR (Section 3, Evidence Item 3), enabling enantiomer-specific experimental design [2].

Regioisomeric Identity Confirmation Using NMR Reference Standard

The publicly archived 600 MHz 1H NMR spectrum (BMRB bmse012379) provides a definitive spectroscopic fingerprint that distinguishes the target compound from its regioisomers (4-amino-4-hydroxymethyl, 8-amino-2-hydroxymethyl, and vicinal 4-amino-3-hydroxymethyl analogs) [1]. Analytical laboratories and procurement QC teams can use this reference data to confirm the identity of received material without synthesizing or purchasing separate authentic standards for each regioisomer. This is particularly valuable given that all regioisomers share the identical molecular formula (C10H13NO2) and molecular weight (179.22 g/mol), making them indistinguishable by LC-MS alone [2].

Precursor to C5-Functionalized 3-Aminochroman Pharmacophores

In the seminal work by Hammarberg et al. (2000), C5-substituted 3-aminochromans were synthesized from a 5-trifluoromethanesulfonyloxy intermediate via palladium-catalyzed carbonylation, yielding 5-carboxylate esters, amides, and ketones with high 5-HT1A affinity and selectivity [1]. The target compound, bearing an unsubstituted aromatic ring, can be regioselectively functionalized at the C5, C6, or C8 positions through electrophilic aromatic substitution or directed metalation, providing access to the C5-functionalized pharmacophore space that produced clinical candidates such as robalzotan. The free hydroxymethyl group at C3 offers an additional diversification point not available in the 3-unsubstituted 3-aminochroman starting materials used in the Hammarberg synthesis [2].

Application

Selection Property

Validation Focus

Divergent library synthesis

Geminal C3 di-substitution

Orthogonal amine/alcohol functionalization and cyclization review

Serotonergic probe development

Primary amine scaffold with low predicted 5-HT1A affinity

5-HT1A/5-HT7 target engagement and D2 counter-screen

Regioisomeric identity QC

Public 600 MHz NMR reference data

LC-MS indistinguishable regioisomer confirmation

C5-substituted pharmacophore precursor

Unsubstituted aromatic ring with C3 hydroxymethyl handle

Electrophilic aromatic substitution or directed metalation compatibility

• [1] Comoy C, Marot C, Podona T, et al. 3-amino-3,4-dihydro-2H-1-benzopyran derivatives as 5-HT1A receptor ligands and potential anxiolytic agents. 2. J Med Chem. 1996;39(21):4285-4298. doi:10.1021/jm950861w. View Source
• [2] Hammarberg E, Nordvall G, Leideborg R, et al. Synthesis of novel 5-substituted 3-amino-3,4-dihydro-2H-1-benzopyran derivatives and their interactions with the 5-HT1A receptor. J Med Chem. 2000;43(15):2837-2850. doi:10.1021/jm990956o. View Source